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Compound of Interest

Compound Name: Barium oxalate

Cat. No.: B1583759

Chemical Formula and Structure

Barium oxalate is an inorganic compound and the barium salt of oxalic acid.[1] It consists of a
barium cation (Ba?*) and an oxalate anion (C20427).[1] The chemical formula for the anhydrous
form is BaC20a4.[1][2][3] Barium oxalate also exists in several hydrated forms, including
BaC204-0.5H20 and BaC204-3.5H20.[4][5]

The oxalate ion acts as a bidentate ligand, bonding to the barium ion through two oxygen
atoms. In the solid state, these ions arrange into a crystalline lattice. The crystal structure of
barium oxalate hydrates has been a subject of detailed study. For instance, BaC204-3.5H20
has a monoclinic crystal system with the space group C2/c.[5] The hemihydrate,
BaC204-0.5H20, exhibits a triclinic crystal structure with the space group P1.[4][6] In these
structures, the barium atoms are coordinated to oxygen atoms from both the oxalate anions
and the water molecules.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1583759?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Barium_oxalate
https://wap.guidechem.com/encyclopedia/barium-oxalate-dic4673.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4709433.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4709433.aspx
https://www.researchgate.net/profile/Ian-Madsen-2/publication/244626309_Synthesis_and_characterization_of_the_barium_oxalates_BaC2O405H2O_a-BaC2O4_and_b-BaC2O4/links/591df070aca272d31bcda08a/Synthesis-and-characterization-of-the-barium-oxalates-BaC2O405H2O-a-BaC2O4-and-b-BaC2O4.pdf
https://www.degruyterbrill.com/document/doi/10.1524/zkri.1997.212.4.305/html
https://pubmed.ncbi.nlm.nih.gov/12324693/
https://pubmed.ncbi.nlm.nih.gov/12324693/
https://www.benchchem.com/product/b1583759#barium-oxalate-chemical-formula-and-structure
https://www.benchchem.com/product/b1583759#barium-oxalate-chemical-formula-and-structure
https://www.benchchem.com/product/b1583759#barium-oxalate-chemical-formula-and-structure
https://www.benchchem.com/product/b1583759#barium-oxalate-chemical-formula-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583759?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

3/3

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

